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Compound of Interest

Compound Name: Maribavir-d6

Cat. No.: B12384612 Get Quote

An In-depth Technical Guide to Maribavir-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Maribavir-d6, a deuterated analog

of the antiviral agent Maribavir. The document details its chemical properties, mechanism of

action, and relevant experimental methodologies, designed for professionals in the fields of

virology, pharmacology, and drug development.

Quantitative Data Summary
The following table summarizes the key quantitative data for Maribavir and its deuterated form,

Maribavir-d6.

Property Maribavir Maribavir-d6

CAS Number 176161-24-3[1][2]

Not explicitly available; the

CAS for the unlabeled

compound is typically used.

Molecular Formula C₁₅H₁₉Cl₂N₃O₄[3][4] C₁₅H₁₃D₆Cl₂N₃O₄

Molecular Weight 376.24 g/mol [2] 382.27 g/mol
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Maribavir is a potent and selective inhibitor of the human cytomegalovirus (CMV) pUL97

protein kinase. Its antiviral activity is achieved through competitive inhibition at the ATP binding

site of the pUL97 enzyme. This inhibition prevents the phosphorylation of pUL97 substrates,

which are crucial for several stages of the viral replication cycle.

The primary downstream effects of pUL97 inhibition by Maribavir include:

Inhibition of CMV DNA Replication: By preventing the necessary phosphorylation events,

Maribavir disrupts the replication of the viral genome.

Inhibition of Viral Encapsidation: The assembly of new viral capsids is impaired.

Inhibition of Nuclear Egress: The departure of newly formed viral capsids from the host cell

nucleus is blocked.

Importantly, Maribavir's mechanism of action is distinct from that of other anti-CMV drugs that

target the viral DNA polymerase. This allows Maribavir to be active against CMV strains that

have developed resistance to agents like ganciclovir and foscarnet. However, it is worth noting

that because ganciclovir and valganciclovir require initial phosphorylation by pUL97 to become

active, co-administration with Maribavir can antagonize their antiviral effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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